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Compound of Interest

Compound Name: UK 357903

Cat. No.: B1682059

Application Notes and Protocols for UK-357903

For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-357903 is a potent and selective inhibitor of phosphodiesterase type 5 (PDES), an enzyme
responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting
PDE5, UK-357903 elevates intracellular cGMP levels, leading to the activation of cGMP-
dependent protein kinase (PKG) and subsequent downstream signaling events. This pathway
plays a crucial role in various physiological processes, including the relaxation of smooth
muscle cells, particularly in the vasculature. These application notes provide essential
information on the safe handling, storage, and laboratory use of UK-357903, along with
detailed protocols for relevant in vitro experiments.

Safety and Handling

Disclaimer: A specific Material Safety Data Sheet (MSDS) for UK-357903 is not publicly
available. The following guidelines are based on the safety profile of Sildenafil Citrate, a
structurally and functionally similar PDES5 inhibitor, and general best practices for handling
potent small molecule compounds in a laboratory setting. Researchers must conduct their own
risk assessments and adhere to all institutional and national safety regulations.

Hazard Identification
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Based on the data for Sildenafil Citrate, UK-357903 should be handled as a compound that is
potentially harmful if swallowed and may cause skin and serious eye irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling UK-357903. This includes, but is not
limited to:

o Eye Protection: Safety glasses with side shields or goggles.[2][4]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A laboratory coat.

Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or aerosols.[2] Avoid contact with skin and eyes.[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1] For
long-term storage, consult the manufacturer's recommendations, which may include
refrigeration.[4]

First Aid Measures

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][2]

« If on Skin: Remove contaminated clothing and wash the affected area with soap and plenty
of water.[2][4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][2][4]

e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. Seek medical attention if you feel unwell.[1]

Accidental Release Measures
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In case of a spill, wear appropriate PPE, avoid generating dust, and collect the spilled material
using a method that does not disperse it into the air. Place the collected material in a sealed
container for disposal.

Disposal

Dispose of waste material in accordance with local, regional, and national regulations.

Quantitative Data

The following table summarizes the key quantitative data for UK-357903.

Parameter Value Reference
CAS Number 247580-98-9 N/A
Molecular Formula C27H34Ns0OsS N/A
Molecular Weight 582.68 g/mol N/A
ICso for PDES 1.7 nM N/A
ICso for PDE6 714 nM N/A

Signaling Pathway

UK-357903 exerts its effects by modulating the nitric oxide (NO)-cGMP signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682059#uk-357903-safety-and-handling-guidelines-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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